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Introduction

The Polycomb Repressive Complex 2 (PRC2) is a key epigenetic regulator essential for
maintaining cellular identity and proper development. Its catalytic subunit, Enhancer of Zeste
Homolog 2 (EZH2), methylates histone H3 on lysine 27 (H3K27), leading to transcriptional
repression. Dysregulation of PRC2 activity is implicated in various cancers, making it a prime
target for therapeutic intervention. SAH-EZH2 is a potent and specific tool for studying the
consequences of PRC2 complex disruption. It is a stabilized alpha-helical peptide that mimics
the EED-binding domain of EZH2, thereby competitively inhibiting the crucial EZH2-EED
interaction required for PRC2 integrity and catalytic activity.[1][2][3][4][5] This application note
provides detailed protocols for utilizing SAH-EZH2 to investigate PRC2 disruption and its
downstream effects.

Unlike catalytic inhibitors that target the EZH2 active site, SAH-EZH2 offers a distinct
mechanism of action by dismantling the PRC2 complex, leading to reduced EZH2 protein
levels and selective inhibition of H3K27 trimethylation.[3][6][7] This makes it an invaluable
research tool for dissecting the non-catalytic roles of PRC2 components and for exploring
alternative strategies in drug development.
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The following tables summarize the key quantitative data reported for SAH-EZH2, facilitating a
clear comparison of its biochemical and cellular effects.

Parameter Value

Cell Line/System Reference

Binding Affinity (Kd) 320 nM

EZH2/EED Interaction  [8]

Dose-responsive (1-
10 pM)

H3K27me3 Inhibition

MLL-AF9 Leukemia

Cells 3l

Cell Viability (1C50) Micromolar range

B-cell Lymphoma
[6]

Lines

Signaling Pathways and Experimental Workflow
PRC2 Signaling Pathway and Disruption by SAH-EZH2
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Experimental Workflow for SAH-EZH2 Treatment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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